Cas no 50314-86-8 (N-(1-phenylethylidene)hydroxylamine)

N-(1-phenylethylidene)hydroxylamine Properties

Names and Identifiers

• Ethanone, 1-phenyl-, oxime, (Z)-
• Acetophenone [(Z)-oxime]
• N-(1-phenylethylidene)hydroxylamine
• (Z)-Acetophenoneoxime
• 6F-040
• (Z)-1-phenylethan-1-one oxime
• CS-0235450
• Ethanone, 1-phenyl-, oxime
• InChI=1/C8H9NO/c1-7(9-10)8-5-3-2-4-6-8/h2-6,10H,1H3/b9-7
• AKOS005070755
• (Z)-Acetophenonoxim
• A0807
• 1-phenyl-1-ethanone oxime
• 613-91-2
• SCHEMBL22575894
• (1Z)-1-phenylethanone oxime
• (Z)-N-(1-phenylethylidene)hydroxylamine
• 50314-86-8
• ethanone, 1-phenyl-, oxime, (1Z)-
• 1-Phenylethanone oxime
• NSC627226
• SCHEMBL257242
• (Z)-Acetophenone oxime
• +Expand

• MDL： MFCD00461294
• InChIKey： JHNRZXQVBKRYKN-CLFYSBASSA-N
• Inchi： InChI=1S/C8H9NO/c1-7(9-10)8-5-3-2-4-6-8/h2-6,10H,1H3/b9-7-
• SMILES： C/C(=N/O)/C1=CC=CC=C1

Computed Properties

• Exact Mass: 135.06847
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 135.068413911g/mol
• Heavy Atom Count: 10
• Complexity: 125
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 32.6Ų

Experimental Properties

• PSA: 32.59